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Compound of Interest

Compound Name: Fmoc-Thr(tBu)-Gly-OH

Cat. No.: B1450292

No single analytical technique can provide a complete picture of a compound's purity. A self-
validating, trustworthy assessment relies on an orthogonal approach, where multiple
techniques based on different physicochemical principles are employed. Each method
interrogates a different aspect of the molecule's identity and purity, and together, they build a
comprehensive and reliable profile.
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Purity Assessment Workflow for Fmoc-Thr(tBu)-Gly-OH

Fmoc-Thr(tBu)-Gly-OH Sample

Quantify relative purity (Confirm structure Determine{ peptide content Assess stereochemical integrity

A/

Chiral HPLC
(Enantiomeric Purity)

RP-HPLC
(Purity Percentage)

LC-Ms
(Identity & Impurity Mass)

NMR Spectroscopy
(Structural Integrity)

Elemental Analysis
(Net Peptide Content)

4 Composition of Lyophilized Peptide Powder

( Total Powder (100% Gross Weight) \

Q:moc-Thr(tBu)-Gly-OH Water | Counterions (e.g.,TFAJ

is the actual peptide mass

4 Net Peptide Content (NPC) )

Determined by Elemental Analysis

\_ €9~ 70-90% of Gross Weight Y,

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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